Cas no 832740-69-9 (4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine)
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 4-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]-pyridin-3-amine
- 4-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
- 4-METHYL-6-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-3-YLAMINE
- 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine
- 4-METHYL-6-TRIFLUOROMETHYL-1 H -PYRAZOLO[3,4- B ]PYRIDIN-3-YLAMINE
- CS-0206313
- AKOS000305922
- SB21463
- FT-0759454
- EN300-228971
- 832740-69-9
- SCHEMBL16680860
- DTXSID80405837
- 4-Methyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
- BS-29465
-
- MDL: MFCD04967271
- Inchi: 1S/C8H7F3N4/c1-3-2-4(8(9,10)11)13-7-5(3)6(12)14-15-7/h2H,1H3,(H3,12,13,14,15)
- InChI Key: QCLRUMJLPRWXLA-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)C2=C(N)NN=C2N=1)(F)F
Computed Properties
- Exact Mass: 216.06200
- Monoisotopic Mass: 216.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 67.59000
- LogP: 2.44850
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
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Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 030338-250mg |
4-Methyl-6-trifluoromethyl-1 H -pyrazolo[3,4- b ]pyridin-3-ylamine |
832740-69-9 | 95% | 250mg |
£144.00 | 2022-03-01 | |
| Fluorochem | 030338-1g |
4-Methyl-6-trifluoromethyl-1 H -pyrazolo[3,4- b ]pyridin-3-ylamine |
832740-69-9 | 95% | 1g |
£287.00 | 2022-03-01 | |
| Fluorochem | 030338-5g |
4-Methyl-6-trifluoromethyl-1 H -pyrazolo[3,4- b ]pyridin-3-ylamine |
832740-69-9 | 95% | 5g |
£782.00 | 2022-03-01 | |
| Alichem | A029183608-1g |
4-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 95% | 1g |
$418.00 | 2023-08-31 | |
| TRC | B488990-10mg |
4-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B488990-50mg |
4-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B488990-100mg |
4-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Chemenu | CM114849-1g |
4-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 95% | 1g |
$355 | 2021-08-06 | |
| Matrix Scientific | 030890-500mg |
4-Methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]-pyridin-3-amine |
832740-69-9 | 500mg |
$126.00 | 2023-09-09 | ||
| Chemenu | CM114849-1g |
4-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine |
832740-69-9 | 95% | 1g |
$*** | 2023-05-29 |
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine Suppliers
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine
Introduction to 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 832740-69-9)
4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine, with the CAS number 832740-69-9, is a potent and selective small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the trifluoromethyl group and the methyl substituent on the pyrazolopyridine scaffold imparts unique pharmacological characteristics, making it a valuable candidate for various therapeutic applications.
The chemical structure of 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine is characterized by a pyrazolopyridine core with specific functional groups that enhance its biological activity. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the compound's lipophilicity and metabolic stability. The methyl group at the 4-position further modulates the compound's interactions with biological targets, contributing to its selectivity and potency.
Recent studies have highlighted the potential of 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine has shown promise in cancer research. A 2022 study in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cells suggests that this compound could be a potential lead for developing novel anticancer agents with reduced side effects compared to traditional chemotherapeutics.
The neuroprotective effects of 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine have also been investigated. A study published in Neuropharmacology in 2020 found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial for maintaining therapeutic concentrations over an extended period. Additionally, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine in various disease models. Early results from Phase I trials have demonstrated good tolerability and promising preliminary efficacy data. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 4-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 832740-69-9) is a promising small molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting inflammation, cancer, and neurodegenerative diseases.
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